Cas no 567-68-0 (Cholestane-3,7,12,26-tetrol,24,27-epoxy-, (3a,5b,7a,12a,24R)- (9CI))

567-68-0 structure
Product name:Cholestane-3,7,12,26-tetrol,24,27-epoxy-, (3a,5b,7a,12a,24R)- (9CI)
Cholestane-3,7,12,26-tetrol,24,27-epoxy-, (3a,5b,7a,12a,24R)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Cholestane-3,7,12,26-tetrol,24,27-epoxy-, (3a,5b,7a,12a,24R)- (9CI)
- Cholestane-3,7,12,26-tetrol, 24,27-epoxy-, (3alpha,5beta,7alpha,12alpha,24R)-
- (3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-17-[(2R)-4-[(2R)-3-(hydroxymethyl)oxetan-2-yl]butan-2-yl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,7,12-triol
- anhydroscymnol
- 24,27-Epoxycholestane-3,7,12,26-tetrol
- 24,26-Epoxy-5beta-cholestane-3alpha,7alpha,12alpha,27-tetrol
- 24,26-epoxy-5 beta-cholestane-3 alpha,7 alpha,12 alpha,27-tetrol
- DTXSID50972142
- 567-68-0
-
- Inchi: InChI=1S/C27H46O5/c1-15(4-7-23-16(13-28)14-32-23)19-5-6-20-25-21(12-24(31)27(19,20)3)26(2)9-8-18(29)10-17(26)11-22(25)30/h15-25,28-31H,4-14H2,1-3H3/t15-,16?,17+,18-,19-,20+,21+,22-,23-,24+,25+,26+,27-/m1/s1
- InChI Key: PRQADQZRIHRYCH-OOQSZNCVSA-N
- SMILES: CC(CCC1C(CO1)CO)C2CCC3C2(C(CC4C3C(CC5C4(CCC(C5)O)C)O)O)C
Computed Properties
- Exact Mass: 450.33468
- Monoisotopic Mass: 450.334525
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 5
- Complexity: 685
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 12
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 90.2
- XLogP3: 3.7
Experimental Properties
- Density: 1.154
- Boiling Point: 601.5°Cat760mmHg
- Flash Point: 317.6°C
- Refractive Index: 1.552
- PSA: 90.15
Cholestane-3,7,12,26-tetrol,24,27-epoxy-, (3a,5b,7a,12a,24R)- (9CI) Related Literature
-
1. Benzothiadiazole building units in solution-processable small molecules for organic photovoltaicsJia Du,Michael C. Biewer,Mihaela C. Stefan J. Mater. Chem. A, 2016,4, 15771-15787
-
Junping Hu,Yingchun Cheng,Hui Ying Yang,Yugui Yao,Shengyuan A. Yang Nanoscale, 2016,8, 15340-15347
-
4. Atomic-layered Pt clusters on S-vacancy rich MoS2−x with high electrocatalytic hydrogen evolution†Jiafu Chen Chem. Commun., 2021,57, 7011-7014
-
Fridrich Szemes,Michael G. B. Drew,Paul D. Beer Chem. Commun., 2002, 1228-1229
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives
567-68-0 (Cholestane-3,7,12,26-tetrol,24,27-epoxy-, (3a,5b,7a,12a,24R)- (9CI)) Related Products
- 503072-63-7(1-benzyl-2-tert-butyl-4-oxopyrazolidine-1,2-dicarboxylate)
- 2172252-34-3(1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl chloride)
- 141043-16-5((3R)-(+)-3-(Trifluoroacetamido)pyrrolidine Hydrochloride)
- 1337256-51-5(2-(1-amino-2,2,2-trifluoroethyl)-4-bromophenol)
- 1032073-18-9(1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidine-4-carboxylic acid hydrochloride)
- 1213675-27-4((1S)-1-(2-ANTHRYL)-2-METHYLPROPYLAMINE)
- 923076-96-4(6-(4-ethoxyphenyl)-2-(4-methylphenyl)methyl-2,3-dihydropyridazin-3-one)
- 2172631-96-6(2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-2-(1-methyl-1H-pyrazol-4-yl)acetic acid)
- 35155-09-0(4'-(4-Phenylphenoxy)acetophenone)
- 2680756-67-4(tert-butyl N-(2,7-dichloro-1,3-benzothiazol-6-yl)carbamate)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
Gold Member
CN Supplier
Bulk

Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
CN Supplier
Reagent

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
